Cas no 29346-36-9 (1-Propanol,3-[3,3,3-trimethyl-1,1-bis[(trimethylsilyl)oxy]-1-disiloxanyl]-)

• Product Name: 1-Propanol,3-[3,3,3-trimethyl-1,1-bis[(trimethylsilyl)oxy]-1-disiloxanyl]-
• CAS No: 29346-36-9
• MF: C₁₂H₃₄O₄Si₄
• MW: 354.737967967987
• CID: 264504
• Update Time: 2026-05-14

1-Propanol,3-[3,3,3-trimethyl-1,1-bis[(trimethylsilyl)oxy]-1-disiloxanyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-[3,3,3-trimethyl-1,1-bis[(trimethylsilyl)oxy]-1-disiloxanyl]-
• 1-Propanol,3-[3,3,3-trimethyl-1,1-bis(trimethylsiloxy)disiloxanyl]- (8CI)
• 1-Propanol,3-[3,3,3-trimethyl-1,1-bis[(trimethylsilyl)oxy]disiloxanyl]- (9CI)
• 3-[Tris(trimethylsiloxy)silyl]propyl alcohol
• 3-Oxa-2,4-disilaheptan-7-ol, 2,2-dimethyl-4,4-bis(trimethylsiloxy)-
• 1-Propanol, 3-[3,3,3-trimethyl-1,1-bis[(trimethylsilyl)oxy]-1-disiloxanyl]-
• 3-tris(trimethylsiloxy)silylpropyl alcohol

• Inchi： InChI=1S/C12H34O4Si4/c1-17(2,3)14-20(12-10-11-13,15-18(4,5)6)16-19(7,8)9/h13H,10-12H2,1-9H3
• InChI Key： KFTZCLUCWMTENJ-UHFFFAOYSA-N
• SMILES： OCCC[Si](O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 354.15342
• Monoisotopic Mass: 354.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9A^2

Experimental Properties

• Density: 0.918±0.06 g/cm3(Predicted)
• Boiling Point: 308.1±44.0 °C(Predicted)
• PSA: 47.92
• pka: 15.03±0.10(Predicted)